N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)-2,4-dimethylthiazole-5-carboxamide

• IUPAC Name: N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C19H16N4OS/c1-12-18(25-13(2)20-12)19(24)22-15-8-4-3-7-14(15)16-11-23-10-6-5-9-17(23)21-16/h3-11H,1-2H3,(H,22,24)
• InChI Key: OBVGVWBVUBNQAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)NC2=CC=CC=C2C3=CN4C=CC=CC4=N3
• Molecular Formula: C19H16N4OS
• Molecular Weight: 348.4 g/mol

Description

Imidazo[1,2-a]pyridines are a class of heterocyclic compounds that have attracted significant interest in medicinal chemistry due to their diverse bioactivity. They have shown promising antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties. Some synthetic drugs that contain this imidazo[1,2-a]pyridine have been commercialized.

Synthesis Analysis

A common method for the synthesis of these compounds involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives. A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines under microwave irradiation has also been developed.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridines can be elucidated using different spectroscopic techniques including IR, NMR, and Mass.

Chemical Reactions Analysis

The chemical reactions involving imidazo[1,2-a]pyridines are diverse. For instance, the Sandmeyer reaction of differently C-2 substituted N-(prop-2-yn-1-ylamino)pyridines is an efficient, mild, new and practical method for the stereospecific synthesis of (E)-exo-halomethylene bicyclic pyridones bearing the imidazo[1,2-a]pyridine heterocyclic ring system.

Scientific Research Applications

Chemodivergent Synthesis

. .

Radical Reactions

. .

Inhibitor of Acetyl Cholinesterase and Butrylcholinesterase

.

KRAS G12C Inhibitors

.

COX-2 Inhibitors

.

Pharmacophores

. .

Mechanism of Action

While the specific mechanism of action for “N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)-2,4-dimethylthiazole-5-carboxamide” is not available, imidazo[1,2-a]pyridines have been described as cyclin-dependent kinase (CDK) inhibitors, calcium channel blockers, and GABA A receptor modulators.

Safety and Hazards

The safety and hazards of imidazo[1,2-a]pyridines can also vary greatly depending on the specific substituents on the imidazo[1,2-a]pyridine core. For example, some imidazo[1,2-a]pyridines have hazard statements such as H317 - H319.

Future Directions

The future directions in the research of imidazo[1,2-a]pyridines could involve the development of more efficient synthesis methods, particularly considering today’s environmental concerns combined with economic aspects. Additionally, further investigation into the biological activities of these compounds could lead to the development of new therapeutic agents.